Cas no 646526-49-0 (2-Pyrimidinamine,4-[1-[2-(dimethylamino)ethyl]-3-(4-methylphenyl)-1H-pyrazol-4-yl]-N-[4-(4-methyl-1-piperazinyl)phenyl]-)
646526-49-0 structure
Product Name:2-Pyrimidinamine,4-[1-[2-(dimethylamino)ethyl]-3-(4-methylphenyl)-1H-pyrazol-4-yl]-N-[4-(4-methyl-1-piperazinyl)phenyl]-
CAS No:646526-49-0
MF:C29H36N8
MW:496.649744987488
CID:419512
Update Time:2024-01-29
2-Pyrimidinamine,4-[1-[2-(dimethylamino)ethyl]-3-(4-methylphenyl)-1H-pyrazol-4-yl]-N-[4-(4-methyl-1-piperazinyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrimidinamine,4-[1-[2-(dimethylamino)ethyl]-3-(4-methylphenyl)-1H-pyrazol-4-yl]-N-[4-(4-methyl-1-piperazinyl)phenyl]-
- 2-Pyrimidinamine, 4-[1-[2-(dimethylamino)ethyl]-3-(4-methylphenyl)-1H-pyrazol-4-yl]-N-[4-(4-methyl-1-piperazinyl)phenyl]-
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- Inchi: 1S/C29H36N8/c1-22-5-7-23(8-6-22)28-26(21-37(33-28)20-15-34(2)3)27-13-14-30-29(32-27)31-24-9-11-25(12-10-24)36-18-16-35(4)17-19-36/h5-14,21H,15-20H2,1-4H3,(H,30,31,32)
- InChI Key: ORMYTIVPAUDGCZ-UHFFFAOYSA-N
- SMILES: C1(NC2=CC=C(N3CCN(C)CC3)C=C2)=NC=CC(C2=CN(CCN(C)C)N=C2C2=CC=C(C)C=C2)=N1
Computed Properties
- Exact Mass: 496.30668
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 666.1±65.0 °C(Predicted)
- PSA: 65.35
- pka: 8.76±0.28(Predicted)
2-Pyrimidinamine,4-[1-[2-(dimethylamino)ethyl]-3-(4-methylphenyl)-1H-pyrazol-4-yl]-N-[4-(4-methyl-1-piperazinyl)phenyl]- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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